molecular formula C13H19Cl2N3 B6190224 (2-aminoethyl)(methyl)[(quinolin-3-yl)methyl]amine dihydrochloride CAS No. 2648939-52-8

(2-aminoethyl)(methyl)[(quinolin-3-yl)methyl]amine dihydrochloride

Cat. No.: B6190224
CAS No.: 2648939-52-8
M. Wt: 288.2
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Description

(2-aminoethyl)(methyl)[(quinolin-3-yl)methyl]amine dihydrochloride is a chemical compound with the molecular formula C13H18ClN3. It is known for its diverse applications in scientific research, particularly in the fields of chemistry, biology, and medicine. The compound is characterized by the presence of a quinoline ring, which is a heterocyclic aromatic organic compound, and an amine group, which is a functional group containing a nitrogen atom with a lone pair.

Properties

CAS No.

2648939-52-8

Molecular Formula

C13H19Cl2N3

Molecular Weight

288.2

Purity

95

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-aminoethyl)(methyl)[(quinolin-3-yl)methyl]amine dihydrochloride typically involves multiple steps, starting with the preparation of the quinoline derivative. One common method involves the reaction of 2-chloroquinoline with methylamine and ethylenediamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and requires heating to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of (2-aminoethyl)(methyl)[(quinolin-3-yl)methyl]amine dihydrochloride may involve large-scale batch or continuous flow processes. These methods often utilize automated systems to ensure precise control over reaction conditions, such as temperature, pressure, and reactant concentrations. The final product is typically purified through crystallization or chromatography techniques to achieve the desired purity and quality.

Chemical Reactions Analysis

Types of Reactions

(2-aminoethyl)(methyl)[(quinolin-3-yl)methyl]amine dihydrochloride can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form quinoline N-oxide derivatives.

    Reduction: Reduction reactions can convert the quinoline ring to tetrahydroquinoline derivatives.

    Substitution: The amine groups can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

    Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products Formed

    Oxidation: Quinoline N-oxide derivatives.

    Reduction: Tetrahydroquinoline derivatives.

    Substitution: Various substituted quinoline derivatives, depending on the specific reagents used.

Scientific Research Applications

(2-aminoethyl)(methyl)[(quinolin-3-yl)methyl]amine dihydrochloride has a wide range of applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including neurological disorders and infections.

    Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (2-aminoethyl)(methyl)[(quinolin-3-yl)methyl]amine dihydrochloride involves its interaction with specific molecular targets and pathways. The quinoline ring can intercalate with DNA, disrupting its function and leading to cell death. Additionally, the amine groups can interact with enzymes and receptors, modulating their activity and affecting various biological processes.

Comparison with Similar Compounds

Similar Compounds

    Quinoline: A simpler compound with a similar heterocyclic structure.

    Chloroquine: A well-known antimalarial drug with a quinoline ring.

    Quinacrine: Another antimalarial drug with structural similarities.

Uniqueness

(2-aminoethyl)(methyl)[(quinolin-3-yl)methyl]amine dihydrochloride is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties

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